Cas no 62512-79-2 (1-(1,3-benzodioxol-5-yl)propane-1,2-diol)

1-(1,3-benzodioxol-5-yl)propane-1,2-diol structure
62512-79-2 structure
Product Name:1-(1,3-benzodioxol-5-yl)propane-1,2-diol
CAS No:62512-79-2
MF:C10H12O4
MW:196.199883460999
CID:1638116
PubChem ID:6454417
Update Time:2025-04-21

1-(1,3-benzodioxol-5-yl)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1-(1,3-benzodioxol-5-yl)propane-1,2-diol
    • 1,2-Propanediol, 1-(1,3-benzodioxol-5-yl)-
    • 62512-79-2
    • Isosafrole glycol
    • 4-(1,2-dihydroxy-propyl)-1,2-methylenedioxybenzene
    • SCHEMBL10931500
    • DTXSID60978110
    • YIRAEUKOPKEBHB-UHFFFAOYSA-N
    • 1-(2H-1,3-BENZODIOXOL-5-YL)PROPANE-1,2-DIOL
    • Inchi: 1S/C10H12O4/c1-6(11)10(12)7-2-3-8-9(4-7)14-5-13-8/h2-4,6,10-12H,5H2,1H3
    • InChI Key: YIRAEUKOPKEBHB-UHFFFAOYSA-N
    • SMILES: OC(C(C)O)C1=CC=C2C(=C1)OCO2

Computed Properties

  • Exact Mass: 196.07356
  • Monoisotopic Mass: 196.073559
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 58.9

Experimental Properties

  • Density: 1.343
  • Boiling Point: 370.7°C at 760 mmHg
  • Flash Point: 178°C
  • Refractive Index: 1.594
  • PSA: 58.92
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